Cas no 184709-34-0 (1-Pyrenebutanethiol)

1-Pyrenebutanethiol structure
1-Pyrenebutanethiol structure
Product Name:1-Pyrenebutanethiol
CAS No:184709-34-0
MF:C20H18S
MW:290.421924114227
CID:2784292
Update Time:2023-08-07

1-Pyrenebutanethiol Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenebutanethiol
    • 1-(4-Mercaptobutyl)pyrene
    • 4-(Pyren-1-yl)butane-1-thiol
    • Inchi: 1S/C20H18S/c21-13-2-1-4-14-7-8-17-10-9-15-5-3-6-16-11-12-18(14)20(17)19(15)16/h3,5-12,21H,1-2,4,13H2
    • InChI Key: BLYUHGRYLDQGKO-UHFFFAOYSA-N
    • SMILES: SCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 352
  • XLogP3: 6.3
  • Topological Polar Surface Area: 1
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